Cas no 1805964-85-5 (3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1805964-85-5
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930769
• Update Time: 2025-10-28

3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H10F3N3O2/c1-15-7-6(16-8(9,10)11)2-4(13)5(3-12)14-7/h2H,3,12-13H2,1H3
• InChI Key： SQIZDAZSJDLSHM-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(CN)C(=C1)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 1.1
• Topological Polar Surface Area: 83.4

Additional information on 3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine

Introduction to 3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1805964-85-5)

3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine, identified by its CAS number 1805964-85-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its amine and methoxy substituents, as well as the presence of a trifluoromethyl group, contribute to its unique chemical properties and potential applications.

The synthesis and characterization of 3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine have been the subject of several studies aimed at exploring its pharmacological potential. The compound's molecular structure incorporates multiple functional groups that can interact with biological targets, making it a promising candidate for further investigation in drug discovery. Specifically, the presence of two amine groups enhances its reactivity, allowing for modifications that could lead to the development of novel therapeutic agents.

In recent years, there has been a growing interest in pyridine derivatives due to their role as key scaffolds in the design of bioactive molecules. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, which are critical factors in drug design. The methoxy group further contributes to the molecule's complexity and functionality, enabling diverse chemical transformations that can be exploited for medicinal chemistry applications.

One of the most compelling aspects of 3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine is its potential as a precursor for more complex molecules. Researchers have utilized similar pyridine derivatives in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. The compound's ability to serve as a building block for larger structures makes it valuable in both academic research and industrial drug development pipelines.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The electron-withdrawing nature of the trifluoromethyl group can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This feature has been leveraged in the design of compounds with enhanced binding affinity and selectivity. Additionally, the amine groups provide opportunities for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule.

The pharmacological profile of 3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine is still under investigation, but preliminary studies suggest that it may exhibit activities relevant to several therapeutic areas. For instance, its structural similarity to known bioactive compounds has prompted researchers to explore its potential as an intermediate in the synthesis of drugs targeting neurological disorders, cancer, and infectious diseases. The compound's unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to develop novel treatments.

In conclusion, 3-Amino-2-(aminomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1805964-85-5) represents a promising candidate for further research in pharmaceutical chemistry. Its structural features and potential applications make it an attractive molecule for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapeutic agents that address unmet medical needs.